Cas no 4345-98-6 (Methane, bis(tert-butylthio)-)

• Product Name: Methane, bis(tert-butylthio)-
• CAS No: 4345-98-6
• MF: C₉H₂₀S₂
• MW: 192.385100364685
• CID: 2666390
• PubChem ID: 525346
• Update Time: 2025-04-21

Methane, bis(tert-butylthio)- Chemical and Physical Properties

Names and Identifiers

• Bis(tert-butylsulfanyl)methane
• 2-(tert-butylsulfanylmethylsulfanyl)-2-methylpropane
• 4345-98-6
• Propane, 2,2'-[methylenebis(thio)]bis[2-methyl-
• InChI=1/C9H20S2/c1-8(2,3)10-7-11-9(4,5)6/h7H2,1-6H
• 2,2,6,6-tetramethyl-3,5-dithiaheptane
• 2-([(tert-Butylsulfanyl)methyl]sulfanyl)-2-methylpropane #
• 2,2'-[methylenebis(thio)]bis(2-methylpropane)
• 2-{[(tert-butylsulfanyl)methyl]sulfanyl}-2-methylpropane
• Methane, bis(tert-butylthio)-
• Formaldehyde di-tert-butylmercaptal
• SCHEMBL15853398

• Inchi： 1S/C9H20S2/c1-8(2,3)10-7-11-9(4,5)6/h7H2,1-6H3
• InChI Key： HCODNZPTXNCDTN-UHFFFAOYSA-N
• SMILES： S(CSC(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 192.10064299Da
• Monoisotopic Mass: 192.10064299Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 91.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.6Ų